Cas no 32754-99-7 (4-Aminobutanenitrile)

4-Aminobutanenitrile (CAS 5405-21-8) is a versatile organic compound featuring both an amine and a nitrile functional group. Its bifunctional nature makes it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The nitrile group allows for further transformations, such as hydrolysis to carboxylic acids or reduction to primary amines, while the amine group enables coupling reactions or derivatization. The compound's reactivity and stability under controlled conditions make it suitable for multi-step synthetic routes. Proper handling is required due to its potential toxicity and sensitivity to moisture. Storage in a cool, dry environment is recommended to maintain stability.

4-Aminobutanenitrile structure

Product Name:4-Aminobutanenitrile

CAS No:32754-99-7

MF:C₄H₈N₂

MW:84.1197204589844

CID:859463

PubChem ID:122953

Update Time:2025-06-20

4-Aminobutanenitrile Chemical and Physical Properties

Names and Identifiers

- 4-aminobutyronitrile
- 4-aMino-
- gamma-Aminobutyronitrile
- 4-aminobutanenitrile
- 4-Aminobutanenitrile
- MDL： MFCD09834420
- Inchi： 1S/C4H8N2/c5-3-1-2-4-6/h1-3,5H2
- InChI Key： XGYKKVTZDQDYJQ-UHFFFAOYSA-N
- SMILES： NCCCC#N

Computed Properties

Exact Mass: 84.06884
Monoisotopic Mass: 84.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 59.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8A^2
XLogP3: -0.7

Experimental Properties

Density: 0.918
Boiling Point: 201 ºC
Flash Point: 76 ºC
Refractive Index: 1.437
PSA: 49.81

4-Aminobutanenitrile Pricemore >>

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